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Compound of Interest

Compound Name: 4-Butylbenzylamine

Cat. No.: B1334506

An In-depth Technical Guide to the Chemical Properties and Structure of 4-Butylbenzylamine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and potential applications of 4-butylbenzylamine. The information is primarily focused on the
tert-butyl isomer due to the greater availability of published data, with comparative information
provided for the n-butyl isomer.

Chemical Structure and Identification

4-Butylbenzylamine is a substituted benzylamine with a butyl group attached to the phenyl
ring at the para position. The two common isomers are 4-tert-butylbenzylamine and 4-n-
butylbenzylamine.

4-tert-Butylbenzylamine

o IUPAC Name: (4-tert-butylphenyl)methanamine[1][2]
e Synonyms: 4-t-butylbenzylamine, [4-(tert-butyl)phenyllmethylamine[1]
e CAS Number: 39895-55-1[1][2][3][4]

Below is a diagram of the chemical structure of 4-tert-Butylbenzylamine.
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Caption: Chemical structure of 4-tert-Butylbenzylamine.

4-n-Butylbenzylamine

o |[UPAC Name: (4-butylphenyl)methanamine[5]
e Synonyms: 4-n-butylbenzylamine[5]

o CAS Number: 57802-79-6[5]

Physicochemical Properties

The following tables summarize the key physicochemical properties of 4-tert-butylbenzylamine

and 4-n-butylbenzylamine.

Table 1: Chemical Identifiers

Property 4-tert-Butylbenzylamine 4-n-Butylbenzylamine
Molecular Formula C11H17N[1][2][4] C11H17NI[5]

Molecular Weight 163.26 g/mol [1][4] 163.264 g/mol [5]

SMILES CC(C)(C)clcee(CN)cel[2][4][6] CCCCC1=CC=C(C=C1)CNI5]

1S/C11H17N/c1-11(2,3)10-6-
InChl 4-9(8-12)5-7-10/h4-
7H,8,12H2,1-3H3[1][4]

INChl=1S/C11H17N/c1-2-3-7-
10-8-5-9(6-12)4-10/h4-5,8H,2-
3,6-7,12H2,1H3

MPWSRGAWRAYBJK-

InChlKe
y UHFFFAOYSA-N[1][2][4]

IBVGSPOHLFKLHM-
UHFFFAOYSA-N[5]

Table 2: Physical Properties
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Property 4-tert-Butylbenzylamine 4-n-Butylbenzylamine
Appearance Clear pale yellow liquid[2][3] Not specified

Boiling Point 235-236 °C (lit.)[3][4] 89-91 °C at 1 mmHg[5]

, 0.927 g/mL at 25 °C (lit.)[3][4] .
Density Not specified
[6]
Refractive Index 1.5185-1.5225 at 20 °C[2] Not specified
Flash Point 107 °C (closed cup)[4] Not specified

- Not miscible or difficult to mix -
Solubility ] Not specified
with water[3]

Experimental Protocols
Synthesis of 4-tert-Butylbenzylamine

A common method for the synthesis of 4-tert-butylbenzylamine is the urotropine method.[7]
This involves the reaction of 4-tert-butylbenzyl chloride with urotropine to form a quaternary
ammonium salt, followed by hydrolysis.

Step 1: Formation of the Urotropine Quaternary Ammonium Salt

 In a three-necked flask equipped with a condenser, thermometer, and stirrer, dissolve 5.7g of
urotropine in 15ml of chloroform at room temperature.[7]

o Once the urotropine is fully dissolved, add 6.1g of 4-tert-butylbenzyl chloride. Rinse the
bottle wall with an additional 5ml of chloroform.[7]

» Heat the mixture to reflux at 62 °C for 1 hour. A large amount of white solid precipitate will
form.[7]

o Cool the reaction mixture to room temperature and collect the white solid (urotropine
quaternary ammonium salt) by suction filtration.[7]

Step 2: Hydrolysis to 4-tert-Butylbenzylamine
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To the obtained solid, add 10ml of concentrated hydrochloric acid and 40ml of water.[7]

Heat the mixture to reflux at 90 °C for 10 hours. The reaction will result in a yellow
transparent liquid.[7]

Distill the mixture under reduced pressure at 90 °C until a faint yellow solid material is
obtained.[7]

Add 30ml of water to the solid and stir to dissolve.

Adjust the pH to 8-12 by dropwise addition of a 40% NaOH solution. A yellow oily liquid will
separate out.[7]

Perform a liquid-liquid extraction with diethyl ether (3 x 20ml).[7]
Combine the organic phases and dry over anhydrous MgSO4 overnight.[7]

Filter and evaporate the ether to obtain the final product, 4-tert-butylbenzylamine.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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